Cas no 355803-78-0 (Ethyl 11,14-Diepoxyeicosanoate)

Ethyl 11,14-Diepoxyeicosanoate Properties

Names and Identifiers

• 2-Oxiranedecanoic acid,3-[(3-pentyl-2-oxiranyl)methyl]-, ethyl ester
• Ethyl 11,14-Diepoxyeicosanoate
• AKOS030255769
• FT-0668221
• 11,14-Diepoxyeicosanoic acid ethyl ester
• Ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate
• DTXSID00400001
• 355803-78-0
• Ethyl 10-(3-((3-pentyloxiran-2-yl)methyl)oxiran-2-yl)decanoate
• ETHYL 3-[(3-PENTYL-2-OXIRANYL)METHYL]-2-OXIRANEDECANOATE
• G76924
• +Expand

• InChIKey： PEZIQWVKZYIKRH-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
• SMILES： CCCCCC1OC1CC1OC1CCCCCCCCCC(OCC)=O

Computed Properties

• Exact Mass: 368.29300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 368.293
• Heavy Atom Count: 26
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 51.4A^2

Experimental Properties

• LogP: 5.56560
• PSA: 51.36000
• Refractive Index: 1.471
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 189.9°C
• Density: 0.981